4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-2,6-difluorobenzoic acid

Specification

• Molecular Formula: C17H21F2NO4
• Molecular Weight: 341.35 g/mol
• IUPAC Name: 2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid
• Standard InChI: InChI=1S/C17H21F2NO4/c1-17(2,3)24-16(23)20-6-4-10(5-7-20)11-8-12(18)14(15(21)22)13(19)9-11/h8-10H,4-7H2,1-3H3,(H,21,22)
• Standard InChI Key: VNQKJHJQCXWWAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three key moieties:

• A piperidine ring substituted at the 4-position, protected by a Boc group to enhance stability during synthetic procedures.

• A 2,6-difluorobenzoic acid core, which introduces electronic effects via fluorine atoms and enables hydrogen bonding through the carboxylic acid group.

• A tert-butoxycarbonyl (Boc) protecting group, which prevents undesired reactions at the piperidine nitrogen during multi-step syntheses.

The IUPAC name, 2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid, reflects this arrangement. The canonical SMILES string CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F provides a precise representation of its connectivity.

Physicochemical Data

Key properties are summarized below:

Property	Value
Molecular Formula	$\text{C}_{17}\text{H}_{21}\text{F}_2\text{NO}_4$
Molecular Weight	341.35 g/mol
IUPAC Name	2,6-difluoro-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]benzoic acid
Canonical SMILES	CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C(=C2)F)C(=O)O)F
PubChem CID	146673198

The presence of fluorine atoms increases electronegativity, potentially enhancing membrane permeability and metabolic stability. The Boc group’s tert-butyl moiety contributes to steric bulk, influencing conformational dynamics.

Synthesis and Characterization

Analytical Characterization

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the molecular ion peak at m/z 341.35.

• NMR Spectroscopy:

  • $^1\text{H}$ NMR: Signals at δ 1.4 ppm (tert-butyl), δ 3.2–4.0 ppm (piperidine protons), and δ 7.2–8.1 ppm (aromatic protons).

  • $^{13}\text{C}$ NMR: Peaks for carbonyl groups (~165–170 ppm), aromatic carbons (~110–150 ppm), and Boc quaternary carbon (~80 ppm).

Biological Activities and Mechanistic Insights

Structure-Activity Relationships (SAR)

• Fluorine Substitution: The 2,6-difluoro pattern enhances binding affinity to hydrophobic enzyme pockets while reducing metabolic degradation.

• Boc Group Role: Temporary protection of the piperidine nitrogen facilitates selective functionalization in prodrug designs.

Comparative Analysis with Related Compounds

Compound	Molecular Formula	Key Differences	Biological Activity
4-(tert-Butoxycarbonyl)-2,6-difluorobenzoic acid	$\text{C}_{12}\text{H}_{12}\text{F}_2\text{O}_4$	Lacks piperidine moiety	COX-2 inhibition
4-(1-Boc-piperidin-3-yl)benzoic acid	$\text{C}_{17}\text{H}_{23}\text{NO}_4$	Piperidine substitution at 3-position	GPCR modulation

The 4-position piperidine substitution in the target compound may offer superior steric compatibility with enzymatic active sites compared to 3-substituted analogs.

Future Research Directions

• Pharmacological Profiling: In vitro screening against kinase and protease targets could identify lead candidates.

• Prodrug Development: Hydrolysis of the Boc group under physiological conditions may enable controlled drug release.

• Crystallographic Studies: X-ray diffraction of ligand-target complexes would elucidate binding modes.